A 419259
A 419259
RK-20448 is an ATP-competitive inhibitor of Lck, Src, KDR/VEGF2R, and Tie-2 (IC50s = 0.24, 1.19, 10.74, and 5.85 µM, respectively). It also inhibits BLK, Csk, Fyn, and Lyn (IC50s = 0.37, 4.27, 2.03, and 0.43 µM, respectively). RK-20448 is the cis isomer of A-419259.
Brand Name:
Vulcanchem
CAS No.:
479501-40-1
VCID:
VC0108306
InChI:
InChI=1S/C29H34N6O/c1-33-15-17-34(18-16-33)22-9-11-23(12-10-22)35-19-26(27-28(30)31-20-32-29(27)35)21-7-13-25(14-8-21)36-24-5-3-2-4-6-24/h2-8,13-14,19-20,22-23H,9-12,15-18H2,1H3,(H2,30,31,32)
SMILES:
CN1CCN(CC1)C2CCC(CC2)N3C=C(C4=C(N=CN=C43)N)C5=CC=C(C=C5)OC6=CC=CC=C6
Molecular Formula:
C₂₉H₃₄N₆O·3HCl
Molecular Weight:
482.6236463
A 419259
CAS No.: 479501-40-1
Cat. No.: VC0108306
Molecular Formula: C₂₉H₃₄N₆O·3HCl
Molecular Weight: 482.6236463
* For research use only. Not for human or veterinary use.
Specification
| Description | RK-20448 is an ATP-competitive inhibitor of Lck, Src, KDR/VEGF2R, and Tie-2 (IC50s = 0.24, 1.19, 10.74, and 5.85 µM, respectively). It also inhibits BLK, Csk, Fyn, and Lyn (IC50s = 0.37, 4.27, 2.03, and 0.43 µM, respectively). RK-20448 is the cis isomer of A-419259. |
|---|---|
| CAS No. | 479501-40-1 |
| Molecular Formula | C₂₉H₃₄N₆O·3HCl |
| Molecular Weight | 482.6236463 |
| IUPAC Name | 7-[4-(4-methylpiperazin-1-yl)cyclohexyl]-5-(4-phenoxyphenyl)pyrrolo[2,3-d]pyrimidin-4-amine |
| Standard InChI | InChI=1S/C29H34N6O/c1-33-15-17-34(18-16-33)22-9-11-23(12-10-22)35-19-26(27-28(30)31-20-32-29(27)35)21-7-13-25(14-8-21)36-24-5-3-2-4-6-24/h2-8,13-14,19-20,22-23H,9-12,15-18H2,1H3,(H2,30,31,32) |
| SMILES | CN1CCN(CC1)C2CCC(CC2)N3C=C(C4=C(N=CN=C43)N)C5=CC=C(C=C5)OC6=CC=CC=C6 |
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